2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid
Overview
Description
“2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid” is a chemical compound that is part of the trifluoromethylpyridines (TFMP) family . TFMP and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds . The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds .
Synthesis Analysis
The synthesis of trifluoromethylpyridines (TFMP) and its derivatives is a key structural motif in active agrochemical and pharmaceutical ingredients . The synthesis of “2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid” is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine . The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Molecular Structure Analysis
The molecular structure of “2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid” is characterized by the presence of a fluorine atom and a pyridine in their structure . This combination is thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds .Chemical Reactions Analysis
The chemical reactions involving “2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid” are generally related to the exchange between chlorine and fluorine atoms . This compound can also be used to produce several commercial products .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid” are characterized by the presence of a fluorine atom and a pyridine in their structure . These properties make this compound an important ingredient for the development of many agrochemical and pharmaceutical compounds .Mechanism of Action
Safety and Hazards
This compound is considered hazardous. It is highly flammable and can cause skin irritation and serious eye irritation. It is harmful if swallowed, in contact with skin, or if inhaled . It is recommended to avoid ingestion and inhalation, avoid dust formation, and to use only in a well-ventilated area .
Future Directions
The demand for TFMP derivatives has been increasing steadily in the last 30 years . With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production . In addition, the agricultural research community faces the challenge of producing pesticides that not only prevent crop losses caused by parasites, but also protect human populations from the spread of diseases such as malaria, dengue fever, or the Zika virus, all of which are carried by mosquitoes . Therefore, the development of new TFMP derivatives is an increasingly important research topic .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid involves the introduction of a chloro group, a difluoromethyl group, and a carboxylic acid group onto a pyridine ring.", "Starting Materials": [ "2-chloro-3-hydroxypyridine", "difluoromethyl bromide", "sodium hydride", "carbon dioxide", "diethyl ether", "water", "hydrochloric acid", "sodium hydroxide" ], "Reaction": [ "Step 1: 2-chloro-3-hydroxypyridine is reacted with difluoromethyl bromide and sodium hydride in diethyl ether to form 2-chloro-3-(difluoromethyl)pyridine.", "Step 2: 2-chloro-3-(difluoromethyl)pyridine is reacted with carbon dioxide in the presence of water and a catalyst to form 2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid.", "Step 3: The product is purified by recrystallization from a suitable solvent using hydrochloric acid and sodium hydroxide as necessary for pH adjustment." ] } | |
CAS RN |
1806760-86-0 |
Product Name |
2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid |
Molecular Formula |
C7H4ClF2NO2 |
Molecular Weight |
207.6 |
Purity |
95 |
Origin of Product |
United States |
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